methyl 3-{2-[2-(4-methoxyanilino)-2-oxoacetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-[2-[2-(4-methoxyanilino)-2-oxoacetyl]pyrrol-1-yl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C23H18N2O5S/c1-29-15-11-9-14(10-12-15)24-22(27)20(26)17-7-5-13-25(17)19-16-6-3-4-8-18(16)31-21(19)23(28)30-2/h3-13H,1-2H3,(H,24,27)
• InChI Key: VNVDSWBUBPKYNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)C2=CC=CN2C3=C(SC4=CC=CC=C43)C(=O)OC
• Molecular Formula: C23H18N2O5S
• Molecular Weight: 434.5 g/mol
• CAS No.: 477872-77-8

Description

Methyl 3-{2-[2-(4-methoxyanilino)-2-oxoacetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H18N2O5S and its molecular weight is 434.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• Methyl 3-{2-[2-(4-methoxyanilino)-2-oxoacetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate and its related compounds have been synthesized through various chemical reactions. For instance, Dieckmann cyclisation has been utilized for the synthesis of methyl 3,4-dihydro-4-oxo-1H-2-benzothiopyran-3-carboxylate, highlighting the versatility of cyclisation reactions in synthesizing complex molecules (Scrowston & Shaw, 1976). Furthermore, the synthesis of methyl 4-aminopyrrole-2-carboxylates through relay catalytic cascade reactions emphasizes the potential of using catalytic systems for efficient synthesis (Galenko et al., 2015).

Crystal Structure Determination

• Understanding the crystal structure of these compounds is crucial for their application in scientific research. The ab initio crystal structure determination of chain functionalized pyrroles provides insights into their structural properties, which can be fundamental in studying their interactions and reactivity (Silva et al., 2012).

Catalysis and Chemical Transformations

• The use of metal/organo relay catalysis in the synthesis of related compounds signifies the role of catalysis in enhancing reaction efficiency and selectivity. Such methodologies can be pivotal in the synthesis of complex molecules for various scientific applications (Galenko et al., 2015).

Potential Applications in Medicinal Chemistry

• Although not directly linked to the compound , related research indicates that structurally similar compounds have been studied for their potential medicinal applications, such as antitumoral agents, highlighting the broader relevance of this chemical family in scientific research (Silva et al., 2012).